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Compound of Interest

Compound Name: Simfibrate

Cat. No.: B1681679 Get Quote

Essential guidance for the safe and compliant disposal of Simfibrate, ensuring the protection

of personnel and the environment.

For researchers and drug development professionals, the proper handling and disposal of

chemical compounds are paramount. Simfibrate, a fibrate class lipid-lowering agent, requires

careful consideration for its end-of-life cycle. This guide provides a procedural framework for its

disposal, aligning with best practices for laboratory safety and regulatory compliance.

Chemical and Physical Properties of Simfibrate
A clear understanding of a compound's properties is the first step in its safe management. The

following table summarizes the key quantitative data for Simfibrate.

Property Value

CAS Registry Number 14929-11-4[1]

Molecular Formula C23H26Cl2O6[1][2]

Molecular Weight 469.36 g/mol [1][2]

Melting Point 51-53 °C[3]

Boiling Point 197-200 °C @ 0.03 Torr[1][3]
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Step-by-Step Disposal Protocol for Simfibrate
While a specific Safety Data Sheet (SDS) for Simfibrate is not readily available, data from

related fibrates and its derivative, clofibric acid, indicate that it should be treated as a

hazardous waste.[4][5][6][7] The following protocol is based on general principles for the

disposal of hazardous pharmaceutical waste.

Waste Identification and Classification
The initial and most critical step is to classify the waste. Based on available data for similar

compounds, Simfibrate waste should be presumed hazardous.[4][5][7] This includes:

Expired or unused pure Simfibrate.

Grossly contaminated personal protective equipment (PPE).

Spill cleanup materials.

Contaminated labware (e.g., vials, flasks).

Personal Protective Equipment (PPE)
Before handling Simfibrate for disposal, ensure the use of appropriate PPE to minimize

exposure:

Gloves: Chemical-resistant gloves.

Eye Protection: Safety glasses with side shields or goggles.

Lab Coat: A standard laboratory coat.

Respiratory Protection: If there is a risk of generating dust or aerosols, a NIOSH-approved

respirator is recommended.

Segregation and Containerization
Proper segregation prevents accidental mixing of incompatible wastes.
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Waste Container: Use a dedicated, leak-proof, and clearly labeled hazardous waste

container. The container must be compatible with the chemical properties of Simfibrate.

Labeling: The label should clearly state "Hazardous Waste" and identify the contents,

including the full chemical name ("Simfibrate").

Spill Management
In the event of a spill, follow these procedures:

Evacuate: Alert personnel in the immediate area.

Ventilate: Ensure the area is well-ventilated.

Contain: For solid spills, carefully sweep or vacuum the material. Avoid generating dust. For

liquid spills, use an inert absorbent material.

Clean: Decontaminate the spill area with an appropriate solvent.

Dispose: All cleanup materials must be placed in the hazardous waste container.

Storage of Waste
Store the sealed hazardous waste container in a designated, secure, and well-ventilated area

away from incompatible materials. Storage should comply with institutional and regulatory time

limits for hazardous waste accumulation.

Final Disposal
The final disposal of Simfibrate waste must be conducted through a licensed hazardous waste

management company.[6]

Do not dispose of Simfibrate down the drain or in the regular trash.[6] This is to prevent

environmental contamination and potential harm to aquatic life.[7][8]

Documentation: Maintain a record of the waste generated and its disposal, in line with

institutional and regulatory requirements.
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Visualizing the Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Simfibrate.
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Caption: Workflow for the proper disposal of Simfibrate waste.

By adhering to these procedures, laboratory professionals can ensure the safe and

environmentally responsible disposal of Simfibrate, upholding the highest standards of

laboratory safety and chemical handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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